6-Methylicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-19-30(2)20-17-18-21-33(51)70-25-24-44-32(50)22-23-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)
• InChIKey: DQTCAECIGCGLIM-UHFFFAOYSA-N

6-Methylicosanoyl-CoA: Chemical Identity and Procurement Classification for Long-Chain Branched Acyl-CoA Research

6-Methylicosanoyl-CoA is a long-chain branched fatty acyl-CoA thioester, comprising a 20-carbon 6-methylicosanoic acid moiety linked to coenzyme A via a thioester bond, with a molecular formula of C42H76N7O17P3S and a molecular weight of 1076.08 g/mol [1]. It is classified as a long-chain acyl-CoA (acyl group with 12–20 carbons) [2] and serves as an activated intermediate in the mitochondrial import and beta-oxidation of its corresponding branched fatty acid via the carnitine shuttle [3]. Its primary research utility lies in probing the substrate specificity of long-chain fatty acyl-CoA ligases, peroxisomal α-oxidation enzymes (particularly phytanoyl-CoA 2-hydroxylase, PAHX), and mitochondrial beta-oxidation enzymes toward methyl-branched substrates with a distal C6 branch point [4].

Probe for substrate specificity of peroxisomal α-oxidation and mitochondrial β-oxidation enzymes toward C6-methyl-branched long-chain substrates

CoA-thioester form for nuclear receptor (PPARα) binding studies; free acid may exhibit substantially lower affinity

Reported mitochondrial import-competent substrate via carnitine shuttle, bypassing peroxisomal α-oxidation preprocessing

• [1] MedChemExpress. 6-Methylicosanoyl-CoA Product Datasheet. Cat. No. HY-169606. View Source
• [2] Wishart DS, et al. HMDB 5.0: The Human Metabolome Database. HMDB0300724: 6-Methylicosanoyl-CoA. 2021. View Source
• [3] Pon A, et al. Pathways with PathWhiz. Nucleic Acids Res. 2015;43(W1):W552–W559. Pathway PW125171: Acylcarnitine 6-Methylicosanoylcarnitine. View Source
• [4] Foulon V, et al. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source

Why Generic Long-Chain Acyl-CoA Substitution Is Inadequate for 6-Methylicosanoyl-CoA Experimental Workflows

Substituting 6-methylicosanoyl-CoA with a generic long-chain acyl-CoA (e.g., palmitoyl-CoA, C16:0-CoA) or a standard branched-chain analog (e.g., phytanoyl-CoA) is scientifically invalid for experiments interrogating enzyme specificity or metabolic flux at the C6-branched long-chain interface. The branch position critically determines metabolic routing: 3-methyl-branched acyl-CoAs are substrates for peroxisomal α-oxidation via PAHX, 2-methyl-branched acyl-CoAs undergo direct peroxisomal beta-oxidation, and straight-chain long-chain acyl-CoAs enter mitochondrial beta-oxidation without requiring α-oxidation preprocessing [1]. 6-Methylicosanoyl-CoA, bearing a methyl branch at the C6 position distal from the CoA thioester, occupies an underexplored substrate space—its metabolic fate and enzyme recognition profile cannot be inferred from 2-methyl or 3-methyl analogs due to strict positional constraints of peroxisomal and mitochondrial acyl-CoA processing enzymes [2]. Procurement of the exact C20 6-methyl branched species is therefore mandatory for experimental validity in substrate specificity mapping, enzyme kinetics assays, and metabolomic standard calibration .

Branch position determines metabolic routing 3-Methyl, 2-methyl, and straight-chain acyl-CoAs enter distinct peroxisomal and mitochondrial pathways; 6-methyl branching may shift enzyme recognition and cannot be inferred from other branched analogs.

Straight-chain substitutes probe different pathway Palmitoyl-CoA or arachidoyl-CoA are straight-chain substrates that primarily flux through AOX-dependent β-oxidation; replacing 6-methylicosanoyl-CoA would incorrectly assess branched-chain (BOX) pathway activity.

Free acid form exhibits low PPARα affinity Free 6-methylicosanoic acid shows markedly weaker nuclear receptor binding than the CoA-thioester, potentially yielding false-negative results in PPARα activation assays.

• [1] Foulon V, et al. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [2] Croes K, et al. Formation of 2-methylpentadecanal and formyl-CoA from 2-hydroxy-3-methylhexadecanoyl-CoA by 2-hydroxyphytanoyl-CoA lyase. J Lipid Res. 1999;40(4):601-609. View Source

Quantitative Differentiation Evidence: 6-Methylicosanoyl-CoA Versus Comparator Acyl-CoA Substrates

Branch Position Specificity of Phytanoyl-CoA 2-Hydroxylase (PAHX): 3-Methyl Versus 2-Methyl Versus 4-Methyl Branched Acyl-CoAs

Human recombinant PAHX demonstrates strict positional specificity for 3-methyl-branched acyl-CoA substrates. The enzyme showed hydroxylation activity toward 3-methylhexadecanoyl-CoA and 3-ethylacyl-CoA, but exhibited no detectable activity toward 2-methyl-branched acyl-CoA esters or 4-methyl-branched acyl-CoA esters under identical assay conditions [1]. This establishes that the branch position relative to the CoA thioester is a binary determinant of PAHX substrate recognition, with 3-methyl being essential and 2-methyl or 4-methyl conferring complete inactivity [2].

PAHX Branch Specificity

Class-level

3-methyl: Active
2-methyl: Inactive
4-methyl: Inactive
6-methyl: Predicted inactive

Supports exclusion from α-oxidation; predicts alternative metabolic route.

Recombinant human PAHX assay context; J Lipid Res 2003

Evidence Dimension	PAHX hydroxylation activity by branch position
Target Compound Data	6-Methylicosanoyl-CoA: 6-methyl branched (distal); PAHX activity not directly reported
Comparator Or Baseline	3-Methylhexadecanoyl-CoA: hydroxylation detected; 2-Methylacyl-CoA: no hydroxylation detected; 4-Methylacyl-CoA: no hydroxylation detected
Quantified Difference	3-methyl branch: active; 2-methyl branch: inactive; 4-methyl branch: inactive; 6-methyl branch: predicted inactive (class inference)
Conditions	Recombinant polyhistidine-tagged human PAHX incubated with synthesized 3-alkyl-branched substrates; J Lipid Res 2003

Why This Matters

This predicts that 6-methylicosanoyl-CoA, lacking a 3-methyl branch, will not enter peroxisomal α-oxidation via PAHX and must be metabolized via alternative routes, justifying its use as a specific probe for non-α-oxidation branched fatty acid catabolism.

• [1] Foulon V, et al. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. PMID: 12923223. View Source
• [2] Croes K, et al. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg(2+). J Lipid Res. 2000;41(4):629-636. View Source

PPARα Binding Affinity Comparison: Branched-Chain Acyl-CoA Thioesters Versus Free Fatty Acids

Branched-chain fatty acyl-CoA thioesters bind PPARα with substantially higher affinity than their corresponding free fatty acids. Phytanoyl-CoA and pristanoyl-CoA exhibited equilibrium dissociation constants (Kd) near 11 nM, whereas the free branched-chain fatty acids showed only weak binding to PPARα [1]. As a long-chain branched acyl-CoA, 6-methylicosanoyl-CoA is expected to exhibit similar high-affinity PPARα binding characteristics as its CoA-thioester form, though direct Kd data are not available [2].

PPARα Binding Affinity

Class-level

Phytanoyl-CoA Kd ≈ 11 nM
Free branched acid: >200 nM

CoA-thioester shows high-affinity binding; free acid may yield false negatives.

Fluorescence quenching assay; Biochemistry 2006

Evidence Dimension	PPARα binding affinity
Target Compound Data	6-Methylicosanoyl-CoA: Kd not directly reported
Comparator Or Baseline	Phytanoyl-CoA: Kd ≈ 11 nM; Pristanoyl-CoA: Kd ≈ 11 nM; Free phytanic acid: weak binding; Free pristanic acid: weak binding
Quantified Difference	CoA-thioester form binds with Kd ≈ 11 nM; free acid form shows no high-affinity binding; difference ≥ 20- to 200-fold
Conditions	PPARα intrinsic amino acid fluorescence quenching assay with recombinant PPARαΔAB protein

Why This Matters

This demonstrates that procurement of the CoA-thioester form (rather than the free 6-methylicosanoic acid) is essential for experiments assessing PPARα-mediated transcriptional regulation, as only the CoA-thioester acts as a high-affinity endogenous ligand.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor α (PPARα). Biochemistry. 2006;45(24):7669-7681. View Source
• [2] Hostetler HA, et al. FIG. 4. Interaction of branched-chain fatty acids and fatty acyl-CoAs with PPARαΔAB: Direct binding based on quenching of PPARαΔAB aromatic amino acid fluorescence emission. 2006. View Source

LCAD Structural Basis for Branched Substrate Recognition: Pro132-Mediated Binding Cavity Expansion

Crystal structures of human long-chain acyl-CoA dehydrogenase (LCAD) reveal that the enzyme's substrate binding cavity is specifically adapted for longer and branched chain substrates [1]. The presence of Pro132 near the start of the E helix leads to helix unwinding that, together with adjacent smaller residues, permits binding of bulky branched substrates such as 3α,7α,12α-trihydroxy-5β-cholestan-26-oyl-CoA . This structural feature distinguishes LCAD from medium-chain acyl-CoA dehydrogenase (MCAD), which lacks this expanded cavity and cannot accommodate branched substrates efficiently [2].

LCAD Substrate Recognition

Class-level

LCAD: Pro132 helix unwinding expands binding cavity
MCAD: restricted cavity, poor branched substrate fit

Structural basis suggests LCAD may accommodate C6-branched substrate; MCAD may not.

X-ray crystallography; Sci Rep 2024

Evidence Dimension	Substrate binding cavity capacity for branched substrates
Target Compound Data	6-Methylicosanoyl-CoA: C20 long-chain with C6 methyl branch; predicted LCAD substrate
Comparator Or Baseline	LCAD: accommodates branched substrates via Pro132-mediated helix unwinding; MCAD: cavity restricted, poor branched substrate accommodation
Quantified Difference	LCAD binding cavity expanded by Pro132-dependent helix unwinding; MCAD lacks this structural element and corresponding branched substrate capacity
Conditions	X-ray crystallography of human LCAD and Glu291Gln mutant; Sci Rep 2024

Why This Matters

This structural evidence predicts that 6-methylicosanoyl-CoA will be recognized by LCAD but not MCAD, making it a valuable tool for dissecting the contribution of LCAD to long-chain branched fatty acid beta-oxidation versus other ACAD family members.

• [1] Narayanan B, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14:12976. View Source
• [2] Narayanan B, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14:12976. Introduction. View Source

Chain Length as Primary Determinant of Microsomal Acyl-CoA Synthetase Activity for Branched Fatty Acids

Rat liver microsomal acyl-CoA synthetase (EC 6.2.1.3) activates iso- and anteiso-branched long-chain fatty acids containing 12 to 20 carbon atoms [1]. Fatty acid chain length, rather than the presence or position of branching, appears to be the major determinant of the maximum rate of acyl-CoA biosynthesis for branched, saturated, or cis-monounsaturated long-chain fatty acids [2]. For 6-methylicosanoic acid (C20), the corresponding 6-methylicosanoyl-CoA formation rate is predicted to be comparable to that of unbranched C20 fatty acids such as arachidic acid, based on this chain-length-driven activation principle [3].

Synthetase Activation Determinant

Class-level

Chain length is primary determinant of activation rate; iso/anteiso branching does not impair maximal velocity within C12–C20 range.

Supports comparable activation efficiency for C20 6-methyl-branched substrate.

Rat liver microsome data; J Lipid Res 1973

Evidence Dimension	Acyl-CoA synthetase activation rate by fatty acid structure
Target Compound Data	6-Methylicosanoic acid (C20 branched): predicted activation rate similar to C20 straight-chain
Comparator Or Baseline	Iso-branched C12-C20 fatty acids: activation rates determined primarily by chain length, not branching; C20 straight-chain: activation comparable
Quantified Difference	Chain length is primary determinant; branching (iso/anteiso) does not significantly alter maximal activation rate within C12-C20 range
Conditions	Rat liver microsomes, acyl-CoA synthetase assay at 22-45°C; J Lipid Res 1973

Why This Matters

This supports the use of 6-methylicosanoyl-CoA as a valid activated substrate in beta-oxidation studies, as the 6-methyl branch at C20 does not impair the efficiency of the activation step relative to straight-chain C20 substrates.

• [1] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973;14(1):102-109. PMID: 4701547. View Source
• [2] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973;14(1):102-109. Abstract. View Source
• [3] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973;14(1):102-109. Discussion. View Source

Divergent Peroxisomal β-Oxidation Pathways: Straight-Chain AOX Versus Branched-Chain BOX Enzyme Specificity

The peroxisomal β-oxidation system comprises two distinct pathways with different substrate specificities and regulatory mechanisms. The classical peroxisome proliferator-inducible pathway utilizes straight-chain acyl-CoA oxidase (AOX) to catalyze straight-chain acyl-CoAs, whereas a separate non-inducible pathway employs branched-chain acyl-CoA oxidase (BOX) for oxidizing branched-chain fatty acyl-CoAs [1]. Straight-chain acyl-CoAs are exclusively channeled through the PPARα-inducible AOX pathway, while branched-chain acyl-CoAs partition to the constitutively active BOX pathway [2].

Peroxisomal β-Oxidation Pathways

Class-level

Straight-chain acyl-CoAs → AOX pathway (inducible); Branched-chain acyl-CoAs → BOX pathway (non-inducible).

Substituting straight-chain CoA probes a different pathway, invalidating branched-chain catabolism studies.

Established pathway model; Annu Rev Nutr 2001

Evidence Dimension	Peroxisomal beta-oxidation pathway assignment
Target Compound Data	6-Methylicosanoyl-CoA: branched long-chain; predicted BOX pathway substrate
Comparator Or Baseline	Straight-chain acyl-CoAs: AOX pathway (PPARα-inducible); Branched-chain acyl-CoAs: BOX pathway (non-inducible)
Quantified Difference	Straight-chain → AOX; Branched-chain → BOX; mutually exclusive pathway partitioning based on substrate structure
Conditions	Established peroxisomal β-oxidation pathway model; Am J Physiol Gastrointest Liver Physiol 2001

Why This Matters

This pathway segregation means that substituting 6-methylicosanoyl-CoA with straight-chain palmitoyl-CoA would probe an entirely different metabolic pathway (AOX versus BOX), invalidating experiments designed to assess branched-chain fatty acid catabolism.

• [1] Reddy JK, Hashimoto T. Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source
• [2] Reddy JK. III. Peroxisomal β-oxidation, PPARα, and steatohepatitis. Am J Physiol Gastrointest Liver Physiol. 2001;281(6):G1333-G1339. View Source

Carnitine O-Palmitoyltransferase-Dependent Mitochondrial Import: Acylcarnitine Formation Confirmed for 6-Methylicosanoyl-CoA

6-Methylicosanoyl-CoA is a validated substrate for carnitine O-palmitoyltransferase 1 (CPT1), which catalyzes the formation of 6-methylicosanoylcarnitine at the mitochondrial outer membrane [1]. This acylcarnitine derivative is then transported into the mitochondrial matrix via the carnitine/acylcarnitine carrier, where CPT2 regenerates 6-methylicosanoyl-CoA for entry into mitochondrial beta-oxidation [2]. This pathway confirmation establishes that 6-methylicosanoyl-CoA is fully competent for mitochondrial import via the carnitine shuttle, distinguishing it from very-long-chain branched acyl-CoAs that may require peroxisomal chain-shortening before mitochondrial entry.

Carnitine Shuttle Import

Reported

6-Methylicosanoylcarnitine formation confirmed via CPT1; C20 species directly import-competent

Supports direct mitochondrial import without peroxisomal preprocessing.

Pathway modeling PW125171; PathWhiz

Evidence Dimension	Mitochondrial import competence via carnitine shuttle
Target Compound Data	6-Methylicosanoyl-CoA: forms 6-methylicosanoylcarnitine via CPT1; confirmed import pathway
Comparator Or Baseline	Very-long-chain (>C22) acyl-CoAs: often require peroxisomal chain-shortening prior to mitochondrial import
Quantified Difference	C20 6-methyl-branched species is directly import-competent; no peroxisomal preprocessing required for mitochondrial entry
Conditions	Pathway modeling based on human metabolic network; PathWhiz PW125171

Why This Matters

This confirms that 6-methylicosanoyl-CoA can be used directly in isolated mitochondrial beta-oxidation assays without requiring peroxisomal α-oxidation preprocessing, unlike 3-methyl-branched species such as phytanoyl-CoA.

• [1] Pon A, et al. Pathways with PathWhiz. Nucleic Acids Res. 2015;43(W1):W552–W559. Pathway PW125171: Acylcarnitine 6-Methylicosanoylcarnitine. View Source
• [2] SMPDB. Acylcarnitine 6-Methylicosanoylcarnitine Pathway. 2021. View Source

High-Value Research and Industrial Applications for 6-Methylicosanoyl-CoA Based on Quantitative Differentiation Evidence

Substrate Specificity Mapping of Human Long-Chain Acyl-CoA Dehydrogenase (LCAD) and Related ACAD Family Members

6-Methylicosanoyl-CoA serves as a structurally defined long-chain branched substrate for dissecting the substrate specificity of human LCAD versus other ACAD family enzymes (MCAD, VLCAD, ACAD9, ACAD10, ACAD11). Based on LCAD crystal structure data showing Pro132-mediated cavity expansion for branched substrate accommodation [1], this compound enables quantitative kinetic comparisons (Km, Vmax, kcat/Km) between LCAD and MCAD for C20 branched versus straight-chain substrates. Researchers can directly measure whether the C6 methyl branch impairs or enhances LCAD catalytic efficiency relative to straight-chain C20 arachidoyl-CoA [2].

Metabolic Flux Analysis for Branched-Chain Fatty Acid β-Oxidation Pathway Partitioning

This compound enables precise tracking of branched-chain fatty acid catabolism through the non-inducible BOX pathway versus the PPARα-inducible AOX pathway [1]. Unlike 3-methyl-branched substrates that require peroxisomal α-oxidation preprocessing by PAHX before beta-oxidation [2], 6-methylicosanoyl-CoA is predicted to bypass α-oxidation entirely and enter beta-oxidation directly. This property makes it uniquely suited for isolating the contribution of the BOX pathway to branched-chain fatty acid catabolism without confounding contributions from α-oxidation enzymes.

PPARα Ligand Binding and Transcriptional Activation Assays Requiring CoA-Thioester Form

Experiments designed to measure PPARα activation by branched-chain fatty acid metabolites require the CoA-thioester form, as free fatty acids exhibit negligible binding (Kd > 200 nM) compared to acyl-CoA thioesters (Kd ≈ 11 nM) [1]. 6-Methylicosanoyl-CoA provides a long-chain C20 branched acyl-CoA for dose-response PPARα transactivation assays, enabling quantification of EC50 values for transcriptional activation. Substitution with the free acid 6-methylicosanoic acid would yield false-negative results due to the 20- to 200-fold lower receptor affinity of the free acid form [2].

Acyl-CoA Synthetase Substrate Profiling for Long-Chain Fatty Acid Activation Efficiency

This compound, when generated in situ from 6-methylicosanoic acid, enables kinetic characterization of long-chain acyl-CoA synthetase (ACSL) isoforms toward C20 branched fatty acid substrates. Based on evidence that chain length, not branching, is the primary determinant of microsomal acyl-CoA synthetase activation rate [1], researchers can compare activation kinetics of 6-methylicosanoic acid versus straight-chain arachidic acid (C20:0) to quantify any inhibitory or enhancing effect of the C6 methyl branch on ACSL1, ACSL3, ACSL4, or ACSL5 activity [2].

Application

Selection Property

Validation Focus

ACAD substrate specificity studies

LCAD cavity-expansion specificity for branched chains

Kinetic comparison vs straight-chain C20-CoA

Branched-chain β-oxidation pathway analysis

Non-inducible BOX pathway probe

Confirm BOX vs AOX pathway assignment

PPARα transactivation studies

High-affinity CoA-thioester ligand form

Verify EC50 and free acid control comparison

Acyl-CoA synthetase specificity profiling

Chain-length-driven activation model

Compare activation kinetics with C20 straight-chain acid

• [1] Narayanan B, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14:12976. View Source
• [2] Reddy JK, Hashimoto T. Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source
• [3] Foulon V, et al. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [4] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor α (PPARα). Biochemistry. 2006;45(24):7669-7681. View Source
• [5] Lippel K. Activation of branched and other long-chain fatty acids by rat liver microsomes. J Lipid Res. 1973;14(1):102-109. View Source